N'-(2-hydroxy-5-methoxybenzylidene)-2,2-diphenoxyacetohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-5-methoxyphenyl)methylideneamino]-2,2-diphenoxyacetamide
• InChI: InChI=1S/C22H20N2O5/c1-27-19-12-13-20(25)16(14-19)15-23-24-21(26)22(28-17-8-4-2-5-9-17)29-18-10-6-3-7-11-18/h2-15,22,25H,1H3,(H,24,26)/b23-15+
• InChI Key: YCYTZXMONRCMPI-HZHRSRAPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C=NNC(=O)C(OC2=CC=CC=C2)OC3=CC=CC=C3
• Isomeric SMILES: COC1=CC(=C(C=C1)O)/C=N/NC(=O)C(OC2=CC=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol

Description

“N’-(2-hydroxy-5-methoxybenzylidene)-2,2-diphenoxyacetohydrazide” is a chemical compound with the linear formula C22H36N2O3. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Synthesis Analysis

A new benzohydrazone compound N’-(2-hydroxy-5-methoxybenzylidene)-4-dimethylaminobenzohydrazide (H2L) and its oxovanadium(V) complex [VOL(BHA)] · H2O, where HBHA is benzohydroxamic acid, were prepared and structurally characterized by physic-chemical methods and single crystal X-ray diffraction.

Molecular Structure Analysis

The molecular weight of the compound is 376.544. The benzohydrazone compound crystallizes in the monoclinic space group C2/c. The oxovanadium(V) complex crystallizes in the triclinic space group P1 with a = 7.4775 (4), b = 9.7837 (5), c = 17.7076 (8) Å, α = 99.457 (2)°, β = 98.699 (2)°, γ = 101.429 (2)°.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 271.27 g/mol. It has 2 hydrogen bond donors and 5 hydrogen bond acceptors. The compound has a rotatable bond count of 4.

Mechanism of Action

The benzohydrazone ligand L2-coordinates to the V atom through the phenolate O, imino N, and enolic O atoms. The V atom in complex I is coordinated by one benzohydrazone ligand and one BHA ligand, as well as one oxo O atom, forming an octahedral coordination.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The compound and its oxovanadium(V) complex have been prepared and structurally characterized, and the complex has shown to be an effective catalyst for sulfoxidation. This suggests potential future directions in exploring its catalytic properties further.